Cas no 2090957-52-9 ((3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone)

• Product Name: (3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone
• CAS No: 2090957-52-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5722800
• PubChem ID: 112436859
• Update Time: 2025-05-25

(3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2090957-52-9
• (3-hydroxyazetidin-1-yl)-(4-propan-2-ylcyclohexyl)methanone
• F1907-4117
• starbld0022938
• AKOS026708621
• (3-hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone
• Methanone, (3-hydroxy-1-azetidinyl)[4-(1-methylethyl)cyclohexyl]-
• (3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone

• Inchi： 1S/C13H23NO2/c1-9(2)10-3-5-11(6-4-10)13(16)14-7-12(15)8-14/h9-12,15H,3-8H2,1-2H3
• InChI Key： ZRMNLKOSYAJBCV-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C(C)C)CC1)N1CC(C1)O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 376.6±35.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)

Additional information on (3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone

(3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone: A Comprehensive Overview

The compound (3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone (CAS No. 2090957-52-9) is a unique organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its complex structure and promising applications. In this article, we will delve into its structural properties, synthesis methods, biological activities, and recent advancements in research.

Structural Analysis and Synthesis

The molecular structure of (3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone consists of two primary components: a hydroxyazetidine ring and a 4-isopropylcyclohexane moiety. The hydroxyazetidine ring is a four-membered cyclic structure containing an oxygen atom, which contributes to the compound's hydrophilic properties. The 4-isopropylcyclohexane group adds rigidity and hydrophobicity, creating a balanced amphipathic nature that is advantageous in many applications.

Recent studies have explored novel synthetic routes for this compound, focusing on improving yield and reducing reaction time. Researchers have employed catalytic asymmetric synthesis to construct the chiral centers in the molecule, ensuring high enantiomeric excess. These advancements have made the synthesis process more efficient and scalable for industrial applications.

Biological Activities and Applications

(3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone has demonstrated potent biological activity in various assays. It has been identified as a potential candidate for drug development due to its ability to modulate key cellular pathways. For instance, recent research has shown that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase enzymes, which are central to inflammation processes.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique structural properties make it an ideal candidate for use in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored mechanical and thermal properties.

Recent Research Findings

Recent studies have shed light on the mechanistic insights of (3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone's biological activity. Researchers have utilized advanced computational techniques, such as molecular docking and dynamics simulations, to understand how this compound interacts with target proteins. These studies have revealed that the compound's hydroxyl group plays a critical role in binding to specific receptor sites, contributing to its therapeutic effects.

Furthermore, ongoing clinical trials are investigating the safety and efficacy of this compound as a potential treatment for chronic inflammatory diseases. Preliminary results indicate that it exhibits favorable pharmacokinetic profiles, with good bioavailability and minimal adverse effects.

Conclusion

(3-Hydroxyazetidin-1-yl)(4-isopropylcyclohexyl)methanone (CAS No. 2090957-52-9) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both pharmaceutical and materials science industries. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in these fields.